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Abstract

Dicyclohexyl sulfide, identified by the CAS number 7133-46-2, is a saturated organosulfur
compound with the chemical formula C12H22S. This technical guide provides a comprehensive
overview of its chemical and physical properties, synthesis methodologies, key applications,
and available spectral data. While direct biological activity and involvement in signaling
pathways are not extensively documented in current literature, its role as a synthetic
intermediate in the pharmaceutical and agrochemical industries underscores its importance in
drug development. This document aims to consolidate the available technical information on
dicyclohexyl sulfide, presenting it in a structured format to support research and development
activities.

Chemical and Physical Properties

Dicyclohexyl sulfide is a colorless to pale yellow, oily liquid with a characteristic sulfurous odor.
It is insoluble in water but soluble in many organic solvents.[1][2] The key physicochemical
properties are summarized in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C12H22S [2][3]
Molecular Weight 198.37 g/mol [2][3]
CAS Number 7133-46-2 [2][3]
Appearance Colorless, oily liquid [1]
Melting Point 9.9°C [2]
Boiling Point 293.8 °C at 760 mmHg [2]
Density 0.96 g/cm?3 [2]
Flash Point 123.1 °C [2]
Refractive Index 1.5142 (estimate) [2]
Vapor Pressure 0.00297 mmHg at 25°C [2]
LogP 4.385 [2]
EINECS Number 230-432-7 [2]

Synthesis and Manufacturing

The synthesis of dicyclohexyl sulfide can be achieved through several routes, primarily
involving the reaction of cyclohexyl-containing precursors with a sulfur source. While detailed
industrial-scale protocols are proprietary, the following sections outline the key laboratory-scale
synthesis methodologies reported in the literature.

Synthesis from Cyclohexanethiol

A common laboratory preparation involves the reaction of cyclohexanethiol. While a specific
detailed protocol for the direct conversion to dicyclohexyl sulfide is not readily available in the
public domain, a plausible method involves the base-mediated reaction of cyclohexanethiol
with a cyclohexyl halide.

Experimental Workflow:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.pharmatutor.org/articles/review-article-on-synthesis-and-biological-activities-of-allyl-sulfides
https://pmc.ncbi.nlm.nih.gov/articles/PMC8570849/
https://www.pharmatutor.org/articles/review-article-on-synthesis-and-biological-activities-of-allyl-sulfides
https://pmc.ncbi.nlm.nih.gov/articles/PMC8570849/
https://www.pharmatutor.org/articles/review-article-on-synthesis-and-biological-activities-of-allyl-sulfides
https://pmc.ncbi.nlm.nih.gov/articles/PMC8570849/
http://www.thegoodscentscompany.com/data/rw1010211.html
https://www.pharmatutor.org/articles/review-article-on-synthesis-and-biological-activities-of-allyl-sulfides
https://www.pharmatutor.org/articles/review-article-on-synthesis-and-biological-activities-of-allyl-sulfides
https://www.pharmatutor.org/articles/review-article-on-synthesis-and-biological-activities-of-allyl-sulfides
https://www.pharmatutor.org/articles/review-article-on-synthesis-and-biological-activities-of-allyl-sulfides
https://www.pharmatutor.org/articles/review-article-on-synthesis-and-biological-activities-of-allyl-sulfides
https://www.pharmatutor.org/articles/review-article-on-synthesis-and-biological-activities-of-allyl-sulfides
https://www.pharmatutor.org/articles/review-article-on-synthesis-and-biological-activities-of-allyl-sulfides
https://www.pharmatutor.org/articles/review-article-on-synthesis-and-biological-activities-of-allyl-sulfides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyclohexanethiol
Base (e.g., NaH)
Cyclohexyl Halide
(e.g., Cyclohexyl Bromide)
Anhydrous Solvent
(e.g., THF)

Aqueous Workup Purification
& Extraction (e.g., Distillation)

Click to download full resolution via product page

Caption: General workflow for the synthesis of dicyclohexyl sulfide from cyclohexanethiol.

Synthesis from Cyclohexene and Hydrogen Sulfide

Another reported method involves the direct thiolation of cyclohexene using hydrogen sulfide.
[4] This reaction is typically carried out under conditions that facilitate the redox activation of
hydrogen sulfide.

Experimental Workflow:
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Caption: Synthesis of dicyclohexyl sulfide via thiolation of cyclohexene.

Applications

Dicyclohexyl sulfide serves as a versatile compound with applications in several industrial and
research areas.

Intermediate in Pharmaceutical and Agrochemical
Synthesis

One of the primary applications of dicyclohexyl sulfide is its use as a synthetic intermediate in
the manufacturing of various pharmaceuticals and agrochemicals.[1] Its bifunctional nature,
with two cyclohexyl groups attached to a sulfur atom, allows for a range of chemical
transformations to build more complex molecules.

Ligand in Asymmetric Catalysis

In the field of organic chemistry, dicyclohexyl sulfide is recognized for its role as a chiral ligand
in asymmetric catalysis.[1][4] The formation of metal complexes with dicyclohexyl sulfide can
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create a chiral environment that enables the stereoselective synthesis of enantiomerically pure
compounds, which is of paramount importance in drug development.[1]

PVC Stabilizer

Dicyclohexyl sulfide is also utilized as a stabilizer in the production of polyvinyl chloride (PVC).
[1][4] Its incorporation into PVC formulations helps to prevent the thermal degradation of the
polymer, thereby enhancing its stability and durability.[1]

Solvent

Due to its physical properties, dicyclohexyl sulfide can be employed as a solvent in various
organic and pharmaceutical applications.[1]

Spectral Data

The structural elucidation of dicyclohexyl sulfide is supported by various spectroscopic
techniques.

Mass Spectrometry

The mass spectrum of dicyclohexyl sulfide is available in the NIST WebBook.[5] The
fragmentation pattern is consistent with the structure of the molecule, with key fragments
arising from the loss of cyclohexyl and smaller alkyl fragments.

Logical Relationship of Mass Spec Fragmentation:
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Caption: Predicted major fragmentation pathways for dicyclohexyl sulfide in mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectral data for dicyclohexyl sulfide is referenced in PubChem.[6] The spectrum is
expected to show signals corresponding to the different carbon environments within the
cyclohexyl rings.

Infrared (IR) Spectroscopy

While a specific spectrum is not readily available, the IR spectrum of dicyclohexyl sulfide is
expected to exhibit characteristic C-H stretching and bending vibrations for the cyclohexyl
groups and a C-S stretching vibration.

Biological Activity and Toxicology

Currently, there is a lack of publicly available data specifically detailing the biological activity of
dicyclohexyl sulfide or its involvement in signaling pathways relevant to drug development.
Research on the biological effects of organosulfur compounds has often focused on naturally
occurring sulfides, such as those found in garlic (e.qg., diallyl sulfide).[2][3] These studies have
highlighted a range of activities including anti-inflammatory, antioxidant, and antimicrobial
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effects.[2][3][7][8][9] HowevVer, it is crucial to note that these findings cannot be directly
extrapolated to dicyclohexyl sulfide due to significant structural differences.

Toxicological data for dicyclohexyl sulfide is not extensively reported. For the related
compound, dicyclohexyl disulfide, some acute toxicity data is available, and it is noted to be an
irritant to the eyes, respiratory system, and skin.[1][10][11][12] Given the structural similarity, a
cautious approach to handling dicyclohexyl sulfide is warranted, and appropriate personal
protective equipment should be used.

Conclusion

Dicyclohexyl sulfide is a valuable chemical intermediate with established applications in the
synthesis of pharmaceuticals and agrochemicals, as a ligand in catalysis, and as a PVC
stabilizer. This guide has summarized the key technical data currently available for this
compound. Further research into its potential biological activities and the quantification of its
performance in various applications would be beneficial for expanding its utility in research and
drug development. The provided data and workflows are intended to serve as a foundational
resource for scientists and researchers working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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